1,3-dimethyl-6-[(4-methylphenyl)amino]-2,4(1H,3H)-pyrimidinedione

• IUPAC Name: 1,3-dimethyl-6-(4-methylanilino)pyrimidine-2,4-dione
• InChI: InChI=1S/C13H15N3O2/c1-9-4-6-10(7-5-9)14-11-8-12(17)16(3)13(18)15(11)2/h4-8,14H,1-3H3
• InChI Key: ZAXVAVJUYTUDSX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC2=CC(=O)N(C(=O)N2C)C
• Molecular Formula: C13H15N3O2
• DSSTOX Substance ID: DTXSID10354622
• Molecular Weight: 245.28 g/mol
• CAS RN: 7256-86-2

Description

1,3-dimethyl-6-[(4-methylphenyl)amino]-2,4(1H,3H)-pyrimidinedione, also known as MMPI, is a potent and selective inhibitor of cGAS-STING signaling pathway. This compound has attracted attention due to its potential therapeutic applications in various diseases, including cancer, autoimmune disorders, and infectious diseases.

Mechanism of Action

1,3-dimethyl-6-[(4-methylphenyl)amino]-2,4(1H,3H)-pyrimidinedione exerts its pharmacological effects by selectively inhibiting the cGAS-STING signaling pathway. This pathway is involved in the production of type I interferons and pro-inflammatory cytokines in response to DNA damage or viral infection. 1,3-dimethyl-6-[(4-methylphenyl)amino]-2,4(1H,3H)-pyrimidinedione binds to the STING protein and prevents its activation, thereby inhibiting downstream signaling events.
Biochemical and Physiological Effects:
1,3-dimethyl-6-[(4-methylphenyl)amino]-2,4(1H,3H)-pyrimidinedione has been shown to have potent anti-inflammatory and immunomodulatory effects. In vitro studies have demonstrated that 1,3-dimethyl-6-[(4-methylphenyl)amino]-2,4(1H,3H)-pyrimidinedione can suppress the production of interferons and cytokines in response to DNA damage or viral infection. In vivo studies have shown that 1,3-dimethyl-6-[(4-methylphenyl)amino]-2,4(1H,3H)-pyrimidinedione can inhibit tumor growth and metastasis, reduce inflammation, and improve survival in animal models of cancer and autoimmune disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1,3-dimethyl-6-[(4-methylphenyl)amino]-2,4(1H,3H)-pyrimidinedione in lab experiments is its high potency and selectivity. 1,3-dimethyl-6-[(4-methylphenyl)amino]-2,4(1H,3H)-pyrimidinedione has been shown to be effective at low concentrations, which reduces the risk of off-target effects. However, one of the limitations of using 1,3-dimethyl-6-[(4-methylphenyl)amino]-2,4(1H,3H)-pyrimidinedione is its low solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 1,3-dimethyl-6-[(4-methylphenyl)amino]-2,4(1H,3H)-pyrimidinedione. One area of interest is the development of more potent and selective inhibitors of the cGAS-STING signaling pathway. Another area of interest is the investigation of the role of this pathway in other diseases, such as neurodegenerative disorders and cardiovascular diseases. Additionally, the development of new formulations of 1,3-dimethyl-6-[(4-methylphenyl)amino]-2,4(1H,3H)-pyrimidinedione with improved solubility and pharmacokinetic properties could enhance its therapeutic potential.
Conclusion:
In conclusion, 1,3-dimethyl-6-[(4-methylphenyl)amino]-2,4(1H,3H)-pyrimidinedione is a potent and selective inhibitor of the cGAS-STING signaling pathway with potential therapeutic applications in various diseases. The synthesis method of 1,3-dimethyl-6-[(4-methylphenyl)amino]-2,4(1H,3H)-pyrimidinedione involves the reaction of 4-methylphenylamine with 1,3-dimethylbarbituric acid in the presence of a catalyst. 1,3-dimethyl-6-[(4-methylphenyl)amino]-2,4(1H,3H)-pyrimidinedione has been extensively studied for its pharmacological effects, including its anti-inflammatory and immunomodulatory effects. While 1,3-dimethyl-6-[(4-methylphenyl)amino]-2,4(1H,3H)-pyrimidinedione has several advantages for lab experiments, its low solubility in aqueous solutions is a limitation. Future research on 1,3-dimethyl-6-[(4-methylphenyl)amino]-2,4(1H,3H)-pyrimidinedione could lead to the development of new therapies for cancer, autoimmune disorders, and infectious diseases.

Synthesis Methods

The synthesis of 1,3-dimethyl-6-[(4-methylphenyl)amino]-2,4(1H,3H)-pyrimidinedione involves the reaction of 4-methylphenylamine with 1,3-dimethylbarbituric acid in the presence of a catalyst, such as phosphorus oxychloride or thionyl chloride. The resulting product is purified by recrystallization to obtain 1,3-dimethyl-6-[(4-methylphenyl)amino]-2,4(1H,3H)-pyrimidinedione in high purity.

Scientific Research Applications

1,3-dimethyl-6-[(4-methylphenyl)amino]-2,4(1H,3H)-pyrimidinedione has been extensively studied for its potential therapeutic applications in various diseases. In cancer, 1,3-dimethyl-6-[(4-methylphenyl)amino]-2,4(1H,3H)-pyrimidinedione has shown promising results in inhibiting tumor growth and metastasis by blocking the cGAS-STING signaling pathway. In autoimmune disorders, 1,3-dimethyl-6-[(4-methylphenyl)amino]-2,4(1H,3H)-pyrimidinedione has been shown to suppress the production of interferons and cytokines, which are involved in the pathogenesis of these diseases. In infectious diseases, 1,3-dimethyl-6-[(4-methylphenyl)amino]-2,4(1H,3H)-pyrimidinedione has been shown to inhibit the replication of various viruses, including herpes simplex virus, HIV, and Zika virus.